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Compound of Interest

Compound Name: GW4064

Cat. No.: B7796012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GW4064 is a potent and selective non-steroidal agonist for the Farnesoid X Receptor (FXR), a

nuclear receptor that plays a critical role in the regulation of bile acid, lipid, and glucose

metabolism.[1] As a widely used pharmacological tool, the accurate and consistent preparation

of GW4064 stock solutions is paramount for obtaining reproducible and reliable experimental

results.[2] This document provides detailed application notes and protocols for the preparation,

storage, and handling of GW4064 stock solutions for research applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of GW4064 is essential for its

proper handling and use in experimental settings. Key quantitative data are summarized in the

table below.
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Property Value References

Molecular Weight 542.84 g/mol [3]

Formula C₂₈H₂₂Cl₃NO₄

CAS Number 278779-30-9 [4]

Appearance White to off-white solid [3]

Purity ≥97% (HPLC)

EC₅₀ (FXR) 15 nM [4]

Solubility
GW4064 exhibits poor solubility in aqueous solutions but is soluble in organic solvents.[2][5]

The choice of solvent is critical for preparing a stable, concentrated stock solution.

Solvent Solubility References

DMSO ≥ 25 mg/mL (up to 100 mM) [3][4][5]

DMF ~25 mg/mL [4][5]

Ethanol ~1 mg/mL [4][5]

DMSO:PBS (pH 7.2) (1:2) ~0.3 mg/mL [4][5]

Note: For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing high-concentration stock solutions.[2]

Experimental Protocols
Preparation of a 10 mM GW4064 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Materials:
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GW4064 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile pipette tips

Procedure:

Equilibrate GW4064: Allow the vial of GW4064 powder to reach room temperature before

opening to prevent moisture condensation.[2]

Weighing: Accurately weigh the desired amount of GW4064. To prepare 1 mL of a 10 mM

stock solution, weigh 5.43 mg of GW4064.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 542.84 g/mol / 1000 = 5.43 mg

Dissolution: Add the appropriate volume of DMSO to the weighed GW4064 powder. For a 10

mM stock from 5.43 mg, add 1 mL of DMSO.[2]

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if

necessary.[2] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to

minimize freeze-thaw cycles.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[7] The solid powder should be stored at 4°C, desiccated.[3]
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Preparation of Working Solutions for Cell Culture
Procedure:

Thaw Stock Solution: Thaw a single aliquot of the GW4064 stock solution at room

temperature.

Dilution: Perform serial dilutions of the stock solution in your cell culture medium to achieve

the desired final working concentration immediately before use.[6]

Mixing: It is crucial to add the GW4064 stock solution to the medium and mix immediately

and thoroughly to prevent precipitation.[2]

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

cell culture medium with the same final concentration of DMSO as the highest concentration

of GW4064 used.[2] The final DMSO concentration should typically be kept below 0.1% to

avoid solvent-induced cytotoxicity.[2]

Signaling Pathways and Experimental Workflow
GW4064 Signaling Pathways
GW4064 primarily acts as an agonist of the Farnesoid X Receptor (FXR).[8][9][10] Upon

activation, FXR forms a heterodimer with the Retinoid X Receptor (RXR), which then binds to

FXR response elements (FXREs) on target genes, modulating their transcription.[1] This

pathway is central to the regulation of genes involved in bile acid synthesis and transport.[11]

[12] However, research has also indicated that GW4064 can have FXR-independent effects,

including the modulation of G protein-coupled receptors (GPCRs) such as histamine receptors.

[8][13]
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Caption: GW4064 signaling pathways.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow for preparing a GW4064 stock solution.
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Caption: Workflow for preparing GW4064 stock solution.
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Stability and Handling Considerations
Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution should be avoided

as it can lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.[6]

Aqueous Stability: GW4064 is sparingly soluble in aqueous buffers, and aqueous solutions

are not recommended for storage for more than one day.[5] Working solutions should be

prepared fresh for each experiment.

Light Sensitivity: While not explicitly stated in all sources, it is good practice to protect stock

solutions from light by using amber vials or wrapping tubes in foil, especially during long-term

storage.

Purity: Always use high-purity GW4064 (≥97%) to ensure the observed biological effects are

attributable to the compound and not impurities.

DMSO Quality: Use anhydrous or high-purity DMSO to prepare stock solutions, as moisture

can affect the solubility and stability of the compound.[7]

By adhering to these detailed protocols and application notes, researchers can ensure the

consistent and effective use of GW4064 in their studies, leading to more reliable and

reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://cdn.caymanchem.com/cdn/insert/10006611.pdf
https://www.benchchem.com/pdf/stability_of_GW4064_in_cell_culture_media_over_time.pdf
https://www.selleckchem.com/products/gw-4064.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5414852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5414852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3664363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3664363/
https://www.mdpi.com/1422-0067/24/23/16932
https://pubmed.ncbi.nlm.nih.gov/25725071/
https://pubmed.ncbi.nlm.nih.gov/25725071/
https://pubmed.ncbi.nlm.nih.gov/25725071/
https://www.jci.org/articles/view/18945
https://www.jci.org/articles/view/18945
https://pubmed.ncbi.nlm.nih.gov/24597548/
https://pubmed.ncbi.nlm.nih.gov/24597548/
https://www.benchchem.com/product/b7796012#preparing-gw4064-stock-solutions-for-research
https://www.benchchem.com/product/b7796012#preparing-gw4064-stock-solutions-for-research
https://www.benchchem.com/product/b7796012#preparing-gw4064-stock-solutions-for-research
https://www.benchchem.com/product/b7796012#preparing-gw4064-stock-solutions-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7796012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

